Cas no 95630-79-8 (Bicyclo[2.2.1]heptane-2-methanol,3-amino-, (1R,2R,3S,4S)-rel-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanol,3-amino-, (1R,2R,3S,4S)-rel-
• CAS No: 95630-79-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 799641
• PubChem ID: 11863584
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-methanol,3-amino-, (1R,2R,3S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanol,3-amino-, (1R,2R,3S,4S)-rel-
• [(1S,2S,3R,4R)-3-amino-2-bicyclo[2.2.1]heptanyl]methanol
• Bicyclo[2.2.1]heptane-2-methanol, 3-amino-, (1R,2R,3S,4S)-rel- (9CI)
• DIENDO-(3-AMINO-BICYCLO[2.2.1]HEPT-2-YL)-METHANOL
• 2-exo-amino-3-exo-(hydroxymethyl)bicyclo[2.2.1]heptane
• di-exo-3-amino-bicyclo[2.2.1]hept-2-ylmethanol
• di-exo-3-aminobicyclo[2.2.1]heptane-2-methanol
• diexo-3-hydroxymethylbicyclo[2.2.1]heptane-2-amine
• AKOS006283751
• 95630-79-8

• Inchi： 1S/C8H15NO/c9-8-6-2-1-5(3-6)7(8)4-10/h5-8,10H,1-4,9H2/t5-,6+,7-,8+/m0/s1
• InChI Key： QGMMKSUHQMVLRO-FKSUSPILSA-N
• SMILES： OC[C@@H]1[C@@H]([C@@H]2CC[C@H]1C2)N

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 241.024°C at 760 mmHg
• Flash Point: 99.568°C
• Refractive Index: 1.523
• PSA: 46.25000
• LogP: 1.05240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids